Cas no 23489-00-1 (Piperidinium,1-ethyl-1-heptyl-, bromide (1:1))

Piperidinium,1-ethyl-1-heptyl-, bromide (1:1) structure
23489-00-1 structure
Product Name:Piperidinium,1-ethyl-1-heptyl-, bromide (1:1)
CAS No:23489-00-1
MF:C14H30BrN
MW:292.298703670502
CID:276589
PubChem ID:211625
Update Time:2025-04-19

Piperidinium,1-ethyl-1-heptyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,1-ethyl-1-heptyl-, bromide (1:1)
    • 1-ethyl-1-heptylpiperidin-1-ium,bromide
    • 1-Aethyl-1-n-heptylpiperidiniumbromid
    • 1-Ethyl-1-heptylpiperidinium bromide
    • AC1L4R6Y
    • AC1Q1R8N
    • AR-1C2874
    • NSC268365
    • Piperidinium, 1-ethyl-1-heptyl-, bromide
    • UNII-3XKD83QT3U
    • 23489-00-1
    • NSC 268365
    • DTXSID30946169
    • 1-ethyl-1-heptylpiperidin-1-ium bromide
    • 3XKD83QT3U
    • NSC-268365
    • Inchi: 1S/C14H30N.BrH/c1-3-5-6-7-9-12-15(4-2)13-10-8-11-14-15;/h3-14H2,1-2H3;1H/q+1;/p-1
    • InChI Key: VAUJMCYFYJUMCP-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(CC)(CCCCCCC)CCCCC1

Computed Properties

  • Exact Mass: 212.238
  • Monoisotopic Mass: 291.15616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 0.94020
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